Cas no 2141351-73-5 (1-1-(2-methylpropyl)-1H-pyrazol-5-ylprop-2-en-1-one)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-5-ylprop-2-en-1-one
• CAS No: 2141351-73-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5829170
• PubChem ID: 165785028
• Update Time: 2025-06-08

1-1-(2-methylpropyl)-1H-pyrazol-5-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-5-ylprop-2-en-1-one
• 2141351-73-5
• 1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]prop-2-en-1-one
• EN300-1738300

• Inchi： 1S/C10H14N2O/c1-4-10(13)9-5-6-11-12(9)7-8(2)3/h4-6,8H,1,7H2,2-3H3
• InChI Key： HMNFJCBGBQCCPV-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-5-ylprop-2-en-1-one

Comprehensive Overview of 1-(1-(2-Methylpropyl)-1H-pyrazol-5-yl)prop-2-en-1-one (CAS No. 2141351-73-5)

The compound 1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)prop-2-en-1-one (CAS No. 2141351-73-5) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring substituted with a 2-methylpropyl group and an acryloyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2141351-73-5 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication across industries.

In recent years, the demand for pyrazole derivatives has surged due to their widespread use in developing kinase inhibitors and anti-inflammatory agents. This aligns with the growing focus on targeted therapies and personalized medicine, topics frequently searched in academic and AI-driven platforms. The 1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)prop-2-en-1-one scaffold is often explored for its structure-activity relationship (SAR) in optimizing drug candidates. Its acryloyl group further enables covalent binding to proteins, a strategy leveraged in designing irreversible inhibitors—a hot topic in oncology research.

From a synthetic chemistry perspective, the compound's 2-methylpropyl side chain enhances lipophilicity, a property crucial for improving membrane permeability in drug molecules. This characteristic is frequently discussed in forums addressing drug delivery challenges and bioavailability enhancement. Additionally, the pyrazole core is known for its metabolic stability, making it a preferred choice for medicinal chemists. Searches related to "pyrazole stability in vivo" or "improving half-life of small molecules" often highlight such advantages.

Beyond pharmaceuticals, CAS No. 2141351-73-5 has potential applications in material science, particularly in designing photoactive polymers. The prop-2-en-1-one (acryloyl) group allows polymerization under UV light, a feature relevant to 3D printing resins and adhesive formulations. This intersection of chemistry and technology resonates with trends in sustainable materials and green chemistry, frequently queried in environmental research.

Analytical methods for characterizing 1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)prop-2-en-1-one typically involve HPLC, NMR, and mass spectrometry. These techniques ensure purity and confirm structural integrity, critical for regulatory submissions. Queries like "HPLC method development for pyrazoles" or "NMR shifts of acryloyl compounds" reflect common challenges faced by analysts. The compound's CAS registry also links to safety data, though it is not classified under hazardous categories, aligning with compliance requirements.

In summary, 2141351-73-5 represents a multifaceted building block with broad relevance in life sciences and advanced materials. Its integration into high-throughput screening libraries and combinatorial chemistry underscores its value in accelerating R&D. As industries prioritize molecular diversity and efficient synthesis, this compound continues to attract attention—both in literature and search engine trends—making it a noteworthy subject for researchers and innovators alike.